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Compound of Interest

Compound Name: 5-azido-1,3-dioxaindane

CAS No.: 155268-21-6

Cat. No.: B6232541

Get Quote

Compound Identity:

Name: 5-azido-1,3-dioxaindane (5-azido-1,3-benzodioxole)

Chemical Class: Aryl Azide[1]

Molecular Formula: C₇H₅N₃O₂

Stability Index:

.

Note: While this meets the theoretical "safe" threshold (Ratio ≥ 3), aryl azides are

energetic materials. They decompose violently releasing nitrogen gas (

) upon exposure to heat, shock, or high-intensity UV light.

CORE DIRECTIVE: DO NOT TREAT AS STANDARD ORGANIC WASTE. Under no

circumstances should this compound be concentrated to dryness if the temperature exceeds

40°C, nor should it be disposed of down the drain. The primary disposal method is Segregated
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Hazardous Waste Pickup. In-lab chemical deactivation is reserved strictly for spills, glassware

cleaning, and trace residues.

Part 2: Operational Disposal Logistics
Decision Matrix: Disposal vs. Deactivation
The following logic gate determines the correct procedure based on the physical state and

quantity of the material.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6232541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Assessment
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No
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Figure 1: Decision matrix for determining whether to package for disposal or chemically

deactivate.
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Part 3: Detailed Protocols
Protocol A: Segregated Waste Packaging (Primary
Method)
Use this for: Bulk solids, reaction mixtures, and stock solutions.

Causality: Professional waste contractors use high-temperature incineration with scrubbers to

safely manage nitrogen release and toxic byproducts. In-lab destruction of bulk azides

introduces unnecessary risk of thermal runaway.

Container Selection: Use an amber glass bottle or a high-density polyethylene (HDPE)

container.

Critical:Do not use metal containers or metal spatulas. Azides react with heavy metals

(Cu, Pb) to form highly unstable metal azides.

Stabilization:

If solid: Keep the solid dampened with a compatible solvent (e.g., Hexane or Toluene) if it

is known to be dry/shock-sensitive.

If solution: Ensure the solvent is clearly labeled.

Labeling:

Affix a hazardous waste label.[2]

Explicit Warning: Write "ORGANIC AZIDE - POTENTIALLY EXPLOSIVE" and "DO NOT

CONCENTRATE" on the tag.

Storage: Store in a secondary containment bin away from acids, heat sources, and light until

pickup.

Protocol B: Chemical Deactivation (Residues & Spills)
Use this for: Cleaning glassware, decontaminating spatulas, and neutralizing minor spills (<500

mg).
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Mechanism (Staudinger Reduction): The safest method to deactivate organic azides in the lab

is reduction to the corresponding amine using Triphenylphosphine (

). This process releases nitrogen gas (

) in a controlled manner and eliminates the explosion hazard.

Reagents Table:

Reagent Role Quantity Guideline

Triphenylphosphine (

)
Reducing Agent

1.5 - 2.0 equivalents per mole

of azide

Dichloromethane (DCM) Solvent
Sufficient to submerge

glassware

Water Hydrolysis Agent
Trace amount (added after

)

Step-by-Step Procedure:

Preparation: Perform all work in a fume hood. Remove all ignition sources.

Soak: Place contaminated glassware or spill cleanup materials (wipes) into a beaker.

Solvent Addition: Add DCM to cover the items.

Reagent Addition: Slowly add solid Triphenylphosphine (

). A mild exotherm and bubbling (

gas) indicate the reaction is proceeding.

Incubation: Allow to stand at room temperature for at least 3 hours (overnight is preferred for

complete decontamination).

Verification: Check for the disappearance of the azide peak (~2100 cm⁻¹) via IR

spectroscopy if verification is required.
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Final Disposal: The resulting solution contains the amine (5-amino-1,3-benzodioxole) and

triphenylphosphine oxide. This mixture is no longer explosive but is still toxic. Dispose of as

Standard Halogenated Organic Waste.

Part 4: Physical Properties & Compatibility Data
Understanding the physical limits of 5-azido-1,3-dioxaindane is vital for safe storage and

handling.

Solubility & Stability Table

Parameter Characteristic Operational Implication

Solubility
Soluble in DCM, Toluene, Ethyl

Acetate.[3]

Use these solvents for

dilution/cleaning. Avoid water

for initial dissolution.

Thermal Stability
Decomposes > 100°C

(Predicted).

NEVER heat solutions > 40°C.

Do not distill to dryness.

Light Sensitivity High (UV sensitive).

Store in amber vials or wrap in

foil. Photolysis generates

reactive nitrenes.[4]

Incompatibility
Acids: Forms Hydrazoic Acid (

). Metals: Forms Metal Azides.

Keep away from rotary

evaporator baths (often

copper/brass parts) and acid

waste streams.

Decontamination Workflow Diagram
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Figure 2: Workflow for decontaminating laboratory glassware containing azide residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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